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Compound of Interest

Compound Name: 1,4-Dibromobenzene

Cat. No.: B042075 Get Quote

Essential Safety & Handling Guide for 1,4-
Dibromobenzene
This guide provides immediate, essential safety, and logistical information for researchers,

scientists, and drug development professionals handling 1,4-Dibromobenzene. Adherence to

these protocols is critical for ensuring personal safety and minimizing environmental risk.

Hazard Summary & Quantitative Data
1,4-Dibromobenzene is a hazardous substance that requires careful handling. It is classified

as a skin, eye, and respiratory irritant.[1][2][3][4] Furthermore, it is recognized as being toxic to

aquatic life with long-lasting effects.[2][5] Chronic exposure may potentially lead to liver

damage.[1] It is crucial to note that no specific occupational exposure limits have been

established by OSHA, NIOSH, or ACGIH for 1,4-Dibromobenzene.[4] This absence of a

defined limit underscores the need for stringent adherence to safe work practices and the use

of engineering controls to minimize exposure.

Table 1: Physical & Chemical Properties of 1,4-Dibromobenzene
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Property Value

Synonyms
p-Dibromobenzene, Benzene, 1,4-
dibromo-

CAS Number 106-37-6[1][2][5]

Molecular Formula C₆H₄Br₂[2][5]

Molecular Weight 235.9 g/mol

Appearance White to off-white solid crystals[1][2]

Melting Point 83 - 87 °C[5]

Boiling Point 219 °C[5]

| Vapor Density | 8.1 (Air = 1)[6] |

Table 2: Health Hazard Information

Hazard Type Description Citations

Acute Effects

Causes serious eye
irritation, skin irritation,
and respiratory tract
irritation.

[1][2][4][5][7]

Chronic Effects

Chronic exposure may cause

liver damage. The toxicological

properties have not been fully

investigated.

[1]

| Environmental Hazard | Toxic to aquatic life with long-lasting effects. |[2][4][5] |

Personal Protective Equipment (PPE) Plan
A comprehensive PPE strategy is mandatory to prevent exposure. The selection of appropriate

PPE should be based on a thorough risk assessment of the specific procedures being

performed.
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Hand Protection: Selection of the correct glove material is critical due to the aromatic and

halogenated nature of 1,4-Dibromobenzene. Standard disposable nitrile gloves are generally

not recommended for prolonged contact with aromatic solvents.[6] Thicker, chemical-resistant

gloves are required.

Table 3: Recommended Glove Materials for 1,4-Dibromobenzene
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Glove Material
Recommendation &
Rationale

Citations

Viton®/Butyl Rubber

Excellent: Offers the
highest level of protection
against aggressive
chemicals, including
aromatic and halogenated
hydrocarbons.

[5]

Polyvinyl Alcohol (PVA)

Excellent: Nearly inert to

aromatic and chlorinated

solvents. Lasts significantly

longer than other materials

when handling many solvents.

Note: PVA is water-soluble and

MUST NOT be used in

aqueous solutions or exposed

to water.

[1][2][3][5][8]

Neoprene

Fair/Poor: Offers some

resistance to oils and solvents

but is less resistant to aromatic

hydrocarbons than Viton® or

PVA.

[5][6]

Nitrile

Not Recommended (for

immersion): While suitable for

incidental splash protection,

nitrile is not recommended for

handling aromatic solvents. If

used for splash protection,

gloves must be changed

immediately upon contact.

[5][6]

| Natural Rubber (Latex) | Not Recommended: Does not provide adequate protection against

aromatic or halogenated solvents. |[6] |
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Always inspect gloves for integrity before use and practice proper glove removal techniques to

avoid skin contact. Dispose of contaminated gloves as hazardous waste.

Eye and Face Protection:

Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard EN166.[1][3][4]

Use a face shield in addition to goggles when there is a significant risk of splashing.

Respiratory Protection:

All work involving 1,4-Dibromobenzene should be conducted in a certified chemical fume

hood to minimize the inhalation of dust or vapors.[1][8][9]

If a fume hood is not available or ventilation is inadequate, a NIOSH-approved respirator with

appropriate cartridges for organic vapors must be used. A respiratory protection program that

meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed.[1][3][4]

Body Protection:

Wear a standard laboratory coat.[8]

For tasks with a higher potential for skin contact, wear impervious clothing or a chemical-

resistant apron to prevent skin exposure.[3]

Operational Plan: Step-by-Step Handling Protocol
A systematic workflow is essential for safely handling 1,4-Dibromobenzene from preparation

to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Waste Disposal

Review Safety Data Sheet (SDS)

Verify Chemical Fume Hood is Operational

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Perform all work inside
the chemical fume hood

Weigh and transfer compound,
avoiding dust generation

Keep container tightly closed
when not in use

Decontaminate surfaces
and glassware

Properly doff and dispose
of contaminated PPE

Wash hands thoroughly
with soap and water

Segregate waste as
'Halogenated Organic Waste'

Collect in a labeled, sealed,
and appropriate container

Store in designated hazardous
waste accumulation area

Click to download full resolution via product page

Workflow for Safe Handling of 1,4-Dibromobenzene.
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Preparation: Before beginning any work, thoroughly review the Safety Data Sheet (SDS).[8]

Ensure the chemical fume hood is functioning correctly and don all required PPE as

specified above.[8]

Handling: Conduct all procedures, including weighing and transferring, inside the fume hood

to control dust and vapors.[9] Always keep the chemical's container tightly sealed when not

in use.[1] Avoid actions that generate dust.[1][3]

Decontamination: After completing the experimental work, decontaminate all surfaces and

glassware that came into contact with 1,4-Dibromobenzene.

Personal Hygiene: Remove PPE, being careful to avoid contaminating your skin, and

dispose of it properly. Immediately wash your hands and any potentially exposed skin areas

thoroughly with soap and water.[1][7]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination.[3]

Waste Segregation: 1,4-Dibromobenzene is a halogenated organic compound and must be

segregated as such. Do not mix with non-halogenated waste.

Containerization: Collect all solid waste, contaminated materials (like gloves and wipes), and

solutions in a clearly labeled, sealed, and chemically compatible waste container.[3][9]

Environmental Protection: Do not allow the chemical or its waste to enter drains or the

environment.[3][7] In case of a spill, sweep or vacuum up the material, place it into a suitable

disposal container, and avoid generating dust.[1][3]

Final Disposal: Dispose of the waste through a licensed professional waste disposal service

in accordance with all federal, state, and local regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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